Cas no 28049-62-9 (1-(2-Bromophenyl)cyclobutanecarbonitrile)

• Product Name: 1-(2-Bromophenyl)cyclobutanecarbonitrile
• CAS No: 28049-62-9
• Molecular Formula: C₁₁H₁₀NBr
• Molecular Weight: 236.1078
• MDL: MFCD11036692
• CID: 841901
• PubChem ID: 23294985

1-(2-Bromophenyl)cyclobutanecarbonitrile Properties

Names and Identifiers

• 1-(2-Bromophenyl)cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-(2-broMophenyl)-
• 1-(2-bromophenyl)cyclobutane-1-carbonitrile
• 1-(2-Bromophenyl)-cyclobutanecarbonitrile
• LogP
• SCHEMBL8106440
• DTXSID00632643
• MFCD11036692
• WQNBUMDTSAQSMG-UHFFFAOYSA-N
• SY225676
• A25564
• AKOS012126347
• AS-38955
• AB90289
• 28049-62-9
• CS-0199536
• DB-067869
• 3',4'-Ethylenedioxyacetophenone;1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-one;1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanone;1-(2,3-Dihydrobenzo[b][1,4]dioxin-7-yl)ethanone

• MDL： MFCD11036692
• InChIKey： WQNBUMDTSAQSMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10BrN/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11/h1-2,4-5H,3,6-7H2
• SMILES： C1=CC=C(C(=C1)C2(CCC2)C#N)Br

Computed Properties

• Exact Mass: 234.9997
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 234.99966g/mol
• Heavy Atom Count: 13
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes